Cas no 57492-64-5 (1,4-Oxazepine, hexahydro-7-methoxy-4,7-dimethyl-)

• Product Name: 1,4-Oxazepine, hexahydro-7-methoxy-4,7-dimethyl-
• CAS No: 57492-64-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 345084
• PubChem ID: 12220252
• Update Time: 2025-04-19

1,4-Oxazepine, hexahydro-7-methoxy-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, hexahydro-7-methoxy-4,7-dimethyl-
• 7-methoxy-4,7-dimethyl-1,4-oxazepane
• DTXSID90481066
• 57492-64-5

• Inchi： 1S/C8H17NO2/c1-8(10-3)4-5-9(2)6-7-11-8/h4-7H2,1-3H3
• InChI Key： QTLZGKWNNJVPRL-UHFFFAOYSA-N
• SMILES： O1CCN(C)CCC1(C)OC

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7